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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cycloxydim in
herbicide-tolerant cropping systems, with a focus on its efficacy, the molecular basis of crop
tolerance, and detailed protocols for experimental evaluation.

Introduction

Cycloxydim is a post-emergence systemic herbicide belonging to the cyclohexanedione
family.[1] Its primary mode of action is the inhibition of the enzyme acetyl-CoA carboxylase
(ACCase), a critical component in the biosynthesis of fatty acids in plants.[2] This inhibition
ultimately leads to the disruption of cell membrane formation and cessation of growth in
susceptible grass weed species. While highly effective against a broad spectrum of grass
weeds, most monocotyledonous crops, including maize, are naturally susceptible to
cycloxydim.[3] The development of cycloxydim-tolerant crops, such as cycloxydim-tolerant
maize (CTM), has provided a valuable tool for selective weed management.[3]

Data Presentation: Efficacy of Cycloxydim

The efficacy of cycloxydim is dependent on the target weed species, their growth stage at the
time of application, and the application rate. The following tables summarize the control of
various grass weed species by cycloxydim.

Table 1: Efficacy of Cycloxydim on Various Grass Weed Species
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Cycloxydim Rate (g

Weed Species Common Name ] % Control
a.i./ha)

Avena fatua Wild Oats 50 95-100

75 100

100 100

150 100

200 100

Lolium rigidum Ryegrass 50 90-98

75 95-100

100 100

150 100

200 100

Phalaris paradoxa Phalaris 50 70-85

75 85-95

100 95-100

150 100

200 100

Hordeum leporinum Barley Grass 50 60-75

75 75-88

100 88-98

150 98-100

200 100

Bromus diandrus Great Brome 50 50-65

75

65-80

100

80-92
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150 92-98
200 98-100
Triticum aestivum
Wheat 50 55-70
(volunteer)
75 70-85
100 85-95
150 95-100
200 100
Hordeum vulgare
Barley 50 65-80
(volunteer)
75 80-90
100 90-98
150 98-100
200 100

Data adapted from a study in Australia. All treatments included the addition of a crop oil

concentrate.[4]

Table 2: Weed Control in Cycloxydim-Tolerant Maize with Cycloxydim in Combination with

Broadleaf Herbicides (Dicamba + Tritosulfuron)
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. Weed Dry
Weed Density .
. ) Weight
. Dicamba + Reduction (%) .
Cycloxydim . Reduction (%)
Treatment . Tritosulfuron - 15 Days After
Rate (g a.i./ha) . . - 15 Days After
Rate (g a.i./ha)  Spraying (Year .
1) Spraying (Year
1)
Cycloxydim +
Dicamba + 300 100 + 50 92.3 95.1
Tritosulfuron
Cycloxydim (split
application) +
] 150 x 2 100 + 50 91.7 94.8
Dicamba +
Tritosulfuron
Cycloxydim +
Dicamba + 100 200 + 100 90.5 93.9
Tritosulfuron
Cycloxydim (split
application) +
PP ) 225x 2 100 + 50 - -
Dicamba +
Tritosulfuron
Cycloxydim +
Dicamba + 100 150+ 75 - -

Tritosulfuron

Data from a study conducted in Iran on cycloxydim-tolerant maize.[5]

Experimental Protocols
Herbicide Efficacy and Crop Phytotoxicity Field Trials

Objective: To evaluate the efficacy of cycloxydim on target weed species and assess its safety
on cycloxydim-tolerant crops.

Experimental Design:
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e Design: Randomized Complete Block Design (RCBD).
* Replicates: A minimum of three to four replicates should be used.[5]

» Plot Size: Plot sizes should be sufficient to minimize edge effects and allow for
representative sampling. For example, 2x10 m to 2.5x20 m plots have been used in previous
studies.

e Treatments:

[¢]

Untreated control (weedy check).

[¢]

Weed-free control (maintained by hand weeding).

[e]

Cycloxydim at a range of application rates (e.g., 50, 75, 100, 150, 200 g a.i./ha). To
assess crop safety, a 2x rate should also be included.[2]

[e]

(Optional) Tank-mix combinations of cycloxydim with other herbicides.
o (Optional) Commercial standard herbicides for comparison.
Procedure:

o Site Selection: Choose a field with a uniform and representative population of the target
weed species.

o Crop Establishment: Plant the cycloxydim-tolerant crop variety using standard agronomic
practices for the region.

» Herbicide Application:

o Apply herbicides at the specified weed growth stage (e.g., 2-leaf to early tillering for
annual grasses).[4]

o Use a calibrated sprayer (e.g., CO2-pressurized backpack sprayer) with appropriate
nozzles (e.g., flat fan) to ensure uniform application. Record the water volume used (e.g.,
80-150 L/ha).
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o Record environmental conditions at the time of application (temperature, humidity, wind
speed).

o Data Collection:

o Weed Control Efficacy:

» Visual Ratings: Assess weed control at regular intervals (e.g., 7, 14, 28, and 56 days
after application) using a 0-100% scale, where 0 = no control and 100 = complete weed
death.

» Weed Density: Count the number of individual weed species per unit area (e.g., using a
0.25 m2 quadrat) at multiple locations within each plot.

» Weed Biomass: Harvest the above-ground weed biomass from a defined area (e.g.,
0.25 m?) in each plot. Dry the biomass at 70°C to a constant weight and record the dry
weight.

o Crop Phytotoxicity:

» Visually assess crop injury at regular intervals after application using a standardized
rating scale, such as the European Weed Research Council (EWRC) scale (Table 3).

» Record symptoms such as chlorosis, necrosis, stunting, and malformation.

o Crop Yield: Harvest the crop from the center rows of each plot to avoid edge effects.
Determine the grain yield and adjust for moisture content.

Table 3: European Weed Research Council (EWRC) Phytotoxicity Rating Scale
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Rating % Injury Description

1 0 No effect

Slight symptoms, e.qg., slight
2 1-10 discoloration or stunting,

quickly outgrown

Temporary, but distinct

3 11-25
symptoms
Stronger symptoms, but cro
4 26-40 I .y P P
recovery likely
Lasting symptoms, yield
5 41-60 g y. P Y
reduction likely
Severe and lasting symptoms,
6 61-75 o . ° y. P
significant yield reduction
Very severe symptoms, some
7 76-90 Y 'y P
plants may die
Almost complete crop
8 91-99 _
destruction
9 100 Complete crop destruction

This is a commonly used scale for rating herbicide phytotoxicity.

Signaling Pathways and Experimental Workflows
Cycloxydim's Mode of Action and the Mechanism of
Tolerance

Cycloxydim inhibits the ACCase enzyme, which catalyzes the first committed step in fatty acid
biosynthesis. This leads to a depletion of lipids essential for cell membrane integrity and
ultimately results in the death of susceptible grass plants.

In cycloxydim-tolerant maize, tolerance is conferred by a single, partially dominant nuclear
mutation in the Accl gene.[3] This mutation results in an altered ACCase enzyme that is less
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sensitive to inhibition by cycloxydim, allowing the plant to function and grow normally even
after herbicide application.[6] The development of these tolerant lines was achieved through
the selection of maize tissue cultures that could grow in the presence of inhibitory

concentrations of cycloxydim.[3][6]

Cycloxydim-Tolerant Maize (CTM)

No Inhibition
Cycloxydim Appl Altered ACCase (Accl gene mutation) Fatty Acid Biosynthesis Cell Membrane Formation Normal Plant Growth

Susceptible Grass Weed

Inhibits Ceases
Cycloxydim Appl Acetyl-CoA Carhoxylase (ACCase) L Fatty Acid Biosynthesis |-~ Cell Membrane Formation ~ [-====~-; Plant Growth Plant Death

Click to download full resolution via product page

Caption: Mode of action of cycloxydim and the mechanism of tolerance.

Experimental Workflow for Developing Herbicide-
Tolerant Crops

The development of cycloxydim-tolerant maize is a prime example of utilizing in vitro selection
to generate herbicide-tolerant crops. The general workflow for such a process is outlined below.
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Start: Susceptible Crop Germplasm

!

Initiate Tissue Culture (Callus Formation)

A

usceptible cells die

In Vitro Selection on Cycloxydim-Containing Media

Tolerant cells survive

Selection of Tolerant Callus Lines

!

Plant Regeneration from Tolerant Callus

A

Whole Plant Herbicide Screening

[olerant plants survive

Identification of Tolerant Plants

!

Conventional Breeding and Introgression into Elite Lines

End: Cycloxydim-Tolerant Crop Variety
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Caption: Workflow for developing herbicide-tolerant crops via in vitro selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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